N-(3-methylsulfanylcyclohexyl)thian-3-amine

• IUPAC Name: N-(3-methylsulfanylcyclohexyl)thian-3-amine
• InChI: InChI=1S/C12H23NS2/c1-14-12-6-2-4-10(8-12)13-11-5-3-7-15-9-11/h10-13H,2-9H2,1H3
• InChI Key: IASYHQUOWUOGQX-UHFFFAOYSA-N
• Canonical SMILES: CSC1CCCC(C1)NC2CCCSC2
• Molecular Formula: C12H23NS2
• Molecular Weight: 245.5 g/mol

Description

N-(3-methylsulfanylcyclohexyl)thian-3-amine is a chemical compound that belongs to the class of arylcyclohexylamines. It is also known as 3-MeO-PCTh or Methoxycyclohexylthiophenamine. This compound has gained popularity in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(3-methylsulfanylcyclohexyl)thian-3-amine is not fully understood. However, it is believed to act on the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor in the brain. By binding to this receptor, N-(3-methylsulfanylcyclohexyl)thian-3-amine modulates the release of neurotransmitters, leading to its therapeutic effects.
Biochemical and Physiological Effects
N-(3-methylsulfanylcyclohexyl)thian-3-amine has been shown to have several biochemical and physiological effects. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. Additionally, it has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that regulate mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methylsulfanylcyclohexyl)thian-3-amine is its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and analgesic effects, making it a promising candidate for the treatment of several psychiatric and neurological disorders. However, one of the limitations of this compound is its relatively low potency compared to other arylcyclohexylamines.

Future Directions

There are several future directions for the research on N-(3-methylsulfanylcyclohexyl)thian-3-amine. One of the areas of interest is its potential as a treatment for depression and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its potential side effects. Finally, there is a need for the development of more potent analogs of N-(3-methylsulfanylcyclohexyl)thian-3-amine with improved therapeutic properties.
Conclusion
In conclusion, N-(3-methylsulfanylcyclohexyl)thian-3-amine is a promising compound with potential therapeutic applications. Its synthesis method is relatively simple, and it has been shown to have antidepressant, anxiolytic, and analgesic effects. However, further research is needed to fully understand its mechanism of action and to identify its potential side effects. The future directions for research on this compound include its potential as a treatment for depression and anxiety disorders and the development of more potent analogs.

Synthesis Methods

The synthesis of N-(3-methylsulfanylcyclohexyl)thian-3-amine involves the reaction of 3-methylthiophene-2-carbaldehyde with cyclohexylamine in the presence of a reducing agent. The reaction is carried out under reflux conditions, and the product is purified through recrystallization. The synthesis method is relatively simple and can be achieved with moderate yields.

Scientific Research Applications

N-(3-methylsulfanylcyclohexyl)thian-3-amine has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to exhibit antidepressant, anxiolytic, and analgesic effects in animal models. Additionally, it has been shown to have neuroprotective properties and to improve cognitive function.